Progress of layered double hydroxide-based materials for supercapacitors

Materials Chemistry Frontiers Pub Date: 2023-02-20 DOI: 10.1039/D2QM01346K

Abstract

Nowadays, supercapacitors are receiving widespread attention because of their large specific capacitance, excellent cycle life, high power density and energy density, and wide operating temperature range. Electrode materials as an important component of supercapacitors directly determine their electrochemical performances. Layered double hydroxides (LDHs) are emerging in the field of electrode materials because of their unique 2D layer morphology, simple preparation method, large specific surface area and high theoretical specific capacitance. In this paper, the methods for the preparation of LDHs in recent years are reviewed, while different methods resulting in different properties are presented. In addition, some recent methods for the modification of LDHs are demonstrated, from content composition to structural changes giving rise to different properties. Furthermore, various types of LDHs used for supercapacitors are presented, their electrochemical performances are displayed, and their energy storage mechanisms are meanwhile illuminated in detail. This article aims to elucidate the usage of LDHs for supercapacitors, as well as hopes to provide a reference for further research based on these promising materials.

Graphical abstract: Progress of layered double hydroxide-based materials for supercapacitors
Progress of layered double hydroxide-based materials for supercapacitors
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